Cas no 2418667-50-0 (1-2-(1-aminoethyl)morpholin-4-yl-2-(7-methoxynaphthalen-1-yl)ethan-1-one hydrochloride)

• Product Name: 1-2-(1-aminoethyl)morpholin-4-yl-2-(7-methoxynaphthalen-1-yl)ethan-1-one hydrochloride
• CAS No: 2418667-50-0
• MF: C₁₉H₂₅ClN₂O₃
• MW: 364.866404294968
• MDL: MFCD32678810
• CID: 5676201
• PubChem ID: 165770760
• Update Time: 2025-05-17

1-2-(1-aminoethyl)morpholin-4-yl-2-(7-methoxynaphthalen-1-yl)ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2418667-50-0
• EN300-26675165
• 1-[2-(1-aminoethyl)morpholin-4-yl]-2-(7-methoxynaphthalen-1-yl)ethan-1-one hydrochloride
• 1-(2-(1-Aminoethyl)morpholino)-2-(7-methoxynaphthalen-1-yl)ethanone hydrochloride
• 1-[2-(1-Aminoethyl)morpholin-4-yl]-2-(7-methoxynaphthalen-1-yl)ethanone;hydrochloride
• 1-2-(1-aminoethyl)morpholin-4-yl-2-(7-methoxynaphthalen-1-yl)ethan-1-one hydrochloride

• MDL： MFCD32678810
• Inchi： 1S/C19H24N2O3.ClH/c1-13(20)18-12-21(8-9-24-18)19(22)10-15-5-3-4-14-6-7-16(23-2)11-17(14)15;/h3-7,11,13,18H,8-10,12,20H2,1-2H3;1H
• InChI Key： UPOBQRNLWRRKAZ-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(C(CC2=CC=CC3C=CC(=CC2=3)OC)=O)CC1C(C)N

Computed Properties

• Exact Mass: 364.1553704g/mol
• Monoisotopic Mass: 364.1553704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.8Ų

Additional information on 1-2-(1-aminoethyl)morpholin-4-yl-2-(7-methoxynaphthalen-1-yl)ethan-1-one hydrochloride

Comprehensive Overview of 1-2-(1-aminoethyl)morpholin-4-yl-2-(7-methoxynaphthalen-1-yl)ethan-1-one hydrochloride (CAS No. 2418667-50-0)

The compound 1-2-(1-aminoethyl)morpholin-4-yl-2-(7-methoxynaphthalen-1-yl)ethan-1-one hydrochloride (CAS No. 2418667-50-0) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a morpholine ring and a naphthalene moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, which could lead to breakthroughs in treating various conditions.

One of the key features of this compound is its hydrochloride salt form, which enhances its solubility and stability, making it more suitable for laboratory and potential clinical use. The presence of the 7-methoxynaphthalen-1-yl group contributes to its unique pharmacological properties, while the aminoethyl side chain offers versatility for further chemical modifications. These attributes have led to a surge in searches for "CAS 2418667-50-0 applications" and "morpholine derivatives in drug design," reflecting the growing interest in its potential.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has increased, driven by advancements in precision medicine. This compound aligns with these trends, as its structure suggests possible interactions with kinase pathways, a hot topic in oncology and inflammatory disease research. Online queries such as "naphthalene-based kinase inhibitors" and "morpholine pharmacophore" highlight the relevance of this molecule in current scientific discourse.

The synthesis of 1-2-(1-aminoethyl)morpholin-4-yl-2-(7-methoxynaphthalen-1-yl)ethan-1-one hydrochloride involves multi-step organic reactions, often requiring expertise in amide coupling and reductive amination. Researchers frequently search for "synthetic routes for CAS 2418667-50-0" to optimize yield and purity, underscoring the technical challenges associated with its production. Its characterization typically employs techniques like NMR spectroscopy, mass spectrometry, and HPLC, which are critical for ensuring its structural integrity.

Beyond its chemical properties, this compound has also piqued interest due to its potential role in addressing drug resistance, a major concern in modern therapeutics. The combination of its morpholine and naphthalene components may offer synergistic effects, as evidenced by similar structures in approved drugs. This has led to queries like "morpholine derivatives for resistant infections" and "naphthalene-based therapeutics," indicating its relevance in combating evolving medical challenges.

In summary, 1-2-(1-aminoethyl)morpholin-4-yl-2-(7-methoxynaphthalen-1-yl)ethan-1-one hydrochloride (CAS No. 2418667-50-0) represents a promising candidate for further investigation in drug development. Its structural complexity, combined with the growing body of research on morpholine and naphthalene derivatives, positions it as a molecule of significant potential. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in the search for innovative therapeutic solutions.